Cas no 2138526-42-6 (3,4-dichloro-5-(1-methyl-1H-pyrazol-4-yl)aniline)

• Product Name: 3,4-dichloro-5-(1-methyl-1H-pyrazol-4-yl)aniline
• CAS No: 2138526-42-6
• MF: C₁₀H₉Cl₂N₃
• MW: 242.104559659958
• CID: 5790994
• PubChem ID: 165961358
• Update Time: 2025-10-24

3,4-dichloro-5-(1-methyl-1H-pyrazol-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-5-(1-methyl-1H-pyrazol-4-yl)aniline
• 2138526-42-6
• EN300-1142383

• Inchi： 1S/C10H9Cl2N3/c1-15-5-6(4-14-15)8-2-7(13)3-9(11)10(8)12/h2-5H,13H2,1H3
• InChI Key： CYEOFCSMLVJRRX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1C1C=NN(C)C=1)N)Cl

Computed Properties

• Exact Mass: 241.0173527g/mol
• Monoisotopic Mass: 241.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 3,4-dichloro-5-(1-methyl-1H-pyrazol-4-yl)aniline

Comprehensive Overview of 3,4-Dichloro-5-(1-methyl-1H-pyrazol-4-yl)aniline (CAS No. 2138526-42-6)

3,4-Dichloro-5-(1-methyl-1H-pyrazol-4-yl)aniline (CAS No. 2138526-42-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole-aniline hybrid structure, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₀H₉Cl₂N₃, highlights the presence of chlorine and nitrogen functional groups, which are pivotal for its reactivity and applications.

Recent trends in drug discovery emphasize the importance of heterocyclic compounds, particularly those containing pyrazole and aniline moieties. These structural motifs are frequently explored for their potential in modulating biological targets, such as kinases and receptors. The compound 3,4-dichloro-5-(1-methyl-1H-pyrazol-4-yl)aniline aligns with this trend, as its scaffold is often leveraged in the design of small-molecule inhibitors and agrochemical agents. Researchers are increasingly investigating its derivatives for their anti-inflammatory, antimicrobial, and herbicidal properties.

From a synthetic chemistry perspective, the CAS No. 2138526-42-6 compound offers versatility due to its reactive aniline group, which can undergo various transformations, including acylation, alkylation, and cross-coupling reactions. This adaptability makes it a valuable building block in medicinal chemistry and material science. Notably, its chlorine substituents enhance its electrophilic character, facilitating further functionalization.

In the context of green chemistry, there is growing interest in optimizing the synthesis of 3,4-dichloro-5-(1-methyl-1H-pyrazol-4-yl)aniline to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free conditions to improve the sustainability of its production. Such advancements align with global efforts to reduce the carbon footprint of chemical manufacturing.

The compound’s potential applications extend to crop protection, where its derivatives are evaluated for pest resistance and herbicidal activity. With the rising demand for sustainable agriculture, this area of research is particularly relevant. Additionally, its role in pharmaceutical intermediates underscores its importance in developing next-generation therapeutics.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 3,4-dichloro-5-(1-methyl-1H-pyrazol-4-yl)aniline and ensure its purity. Quality control is critical, especially when the compound is used in drug development or agrochemical formulations. Regulatory compliance, including REACH and GMP standards, further emphasizes the need for rigorous testing.

In summary, 3,4-dichloro-5-(1-methyl-1H-pyrazol-4-yl)aniline (CAS No. 2138526-42-6) is a multifaceted compound with broad applicability in life sciences and industrial chemistry. Its structural features and reactivity profile make it a subject of ongoing research, particularly in fields prioritizing innovation and sustainability. As scientific inquiry advances, this compound is likely to play an increasingly prominent role in addressing contemporary challenges in healthcare and agriculture.